Cas no 1388055-72-8 (3-(3,4-dichlorophenyl)azetidin-3-ol)

• Product Name: 3-(3,4-dichlorophenyl)azetidin-3-ol
• CAS No: 1388055-72-8
• MF: C₉H₉Cl₂NO
• MW: 218.079860448837
• CID: 6305896
• PubChem ID: 65919625
• Update Time: 2025-10-29

3-(3,4-dichlorophenyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dichlorophenyl)azetidin-3-ol
• CS-0353302
• EN300-1984067
• AKOS015261321
• 1388055-72-8

• Inchi： 1S/C9H9Cl2NO/c10-7-2-1-6(3-8(7)11)9(13)4-12-5-9/h1-3,12-13H,4-5H2
• InChI Key： VXLKXEZBOKZEAA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1(CNC1)O)Cl

Computed Properties

• Exact Mass: 217.0061193g/mol
• Monoisotopic Mass: 217.0061193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines

Additional information on 3-(3,4-dichlorophenyl)azetidin-3-ol

3-(3,4-Dichlorophenyl)Azetidin-3-Ol: A Comprehensive Overview

3-(3,4-Dichlorophenyl)Azetidin-3-Ol, also known by its CAS registry number 1388055-72-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of azetidinols, which are four-membered ring structures with one oxygen atom. The presence of the dichlorophenyl group at the 3-position introduces unique electronic and steric properties, making it a valuable compound for various applications.

The structure of 3-(3,4-Dichlorophenyl)Azetidin-3-Ol consists of a four-membered azetidine ring with a hydroxyl group (-OH) and a 3,4-dichlorophenyl substituent. This substitution pattern is critical as it influences the compound's reactivity, solubility, and biological activity. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive molecules, particularly in drug discovery programs targeting specific enzyme inhibitors or receptor modulators.

One of the most notable aspects of this compound is its role in medicinal chemistry. Researchers have explored its ability to act as a chiral building block in asymmetric synthesis. The stereochemistry at the hydroxyl-bearing carbon is highly controlled during synthesis, which is essential for producing enantiomerically pure compounds. This has led to its use in constructing complex natural product analogs and synthetic drugs with improved pharmacokinetic profiles.

In terms of synthesis, 3-(3,4-Dichlorophenyl)Azetidin-3-Ol can be prepared through various routes, including ring-closing reactions and enzymatic resolutions. A recent advancement involves the use of organocatalytic methods to achieve high yields and enantioselectivity. These methods not only enhance the efficiency of production but also align with green chemistry principles by minimizing waste and reducing environmental impact.

The physicochemical properties of this compound are well-documented. Its molecular weight is approximately 216 g/mol, and it exhibits moderate solubility in common organic solvents such as dichloromethane and ethyl acetate. The presence of chlorine atoms in the aromatic ring contributes to its stability under physiological conditions, making it suitable for biological assays. Additionally, its melting point and boiling point have been determined experimentally, providing essential data for its storage and handling.

Recent research has focused on the biological evaluation of 3-(3,4-Dichlorophenyl)Azetidin-3-Ol. In vitro studies have demonstrated its potential as an inhibitor of certain kinases involved in cellular signaling pathways. This activity suggests that it could serve as a lead compound for developing therapeutic agents targeting diseases such as cancer or inflammatory disorders. Furthermore, preliminary pharmacokinetic studies indicate that it has acceptable absorption and distribution profiles, which are critical for drug development.

The application of computational chemistry tools has also shed light on the electronic properties and reactivity of this compound. Quantum mechanical calculations have revealed that the hydroxyl group plays a significant role in stabilizing certain transition states during chemical reactions. This insight has been instrumental in designing more efficient synthetic pathways and predicting the behavior of related compounds.

In conclusion, 3-(3,4-Dichlorophenyl)Azetidin-3-Ol (CAS No. 1388055-72-8) stands out as a versatile molecule with promising applications in organic synthesis and drug discovery. Its unique structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool for researchers across multiple disciplines.